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Compound of Interest

Compound Name: alpha-Cholestane-d4

Cat. No.: B586912 Get Quote

In the realms of clinical diagnostics, metabolic research, and pharmaceutical development, the

accurate quantification of cholesterol and related sterols is of paramount importance.[1]

Aberrant sterol levels are implicated in a wide array of pathologies, from cardiovascular disease

to neurodegenerative disorders.[1][2] Achieving precision in these measurements necessitates

overcoming the inherent variability of complex biological matrices and multi-step analytical

workflows. The gold standard for this challenge is the use of stable isotope-labeled internal

standards in conjunction with mass spectrometry.[3] This guide provides a comprehensive

technical overview of 5α-Cholestane-d4, a deuterated analog of cholestane, elucidating its

properties and core application as an internal standard for robust and reliable sterol

quantification.

PART 1: Core Compound Identification and
Physicochemical Properties
5α-Cholestane-d4 is a synthetic, stable isotope-labeled version of 5α-cholestane where four

hydrogen atoms have been replaced with deuterium. This substitution makes it an ideal internal

standard for mass spectrometry-based methods.[4][5] Its chemical behavior is nearly identical

to its unlabeled counterpart, allowing it to co-elute chromatographically and undergo similar

extraction and ionization processes, yet it is easily distinguishable by its increased mass.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b586912?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/30987710/
https://pubmed.ncbi.nlm.nih.gov/30987710/
https://www.researchgate.net/publication/328067177_Analytical_methods_for_cholesterol_quantification
https://pdf.benchchem.com/12415/A_Comparative_Guide_to_Internal_Standards_for_Cholesterol_Quantification_Lathosterol_d7_vs_Deuterated_Cholesterol.pdf
https://www.medchemexpress.com/%CE%B1-cholestane-d4.html
https://www.caymanchem.com/product/43798
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name 5α-Cholestane-2,2,4,4-d4 [6][7]

CAS Number 205529-74-4 [4][6][8][9]

Molecular Formula C₂₇H₄₄D₄ [4][9][10]

Molecular Weight 376.69 g/mol [4][6][7][10]

Appearance White to Off-White Solid [4][9]

Isotopic Purity Typically ≥98 atom % D [7]

Synonyms
α-Cholestane-d4, (5α)-

Cholestane-d4
[6][9]

PART 2: The Scientific Rationale for 5α-Cholestane-
d4 as an Internal Standard
The fundamental principle of using an internal standard (IS) in quantitative mass spectrometry

is to correct for analyte loss and instrumental variability.[3] An ideal IS should mimic the

analyte's behavior throughout the entire analytical process—from extraction and derivatization

to ionization—but be mass-distinguishable.

Why Deuteration is a Superior Strategy: Stable isotope-labeled standards like 5α-Cholestane-

d4 are considered the "gold standard" because their physical and chemical properties are

almost identical to the endogenous analyte. The substitution of hydrogen with deuterium results

in a negligible change in polarity and reactivity. This ensures that the IS and the analyte

experience near-identical losses during sample preparation (e.g., liquid-liquid extraction, solid-

phase extraction) and exhibit the same response to changes in instrument conditions (e.g.,

injection volume variations, ionization suppression/enhancement in the MS source). By adding

a known quantity of 5α-Cholestane-d4 to the sample at the very beginning of the workflow, the

ratio of the analyte's signal to the IS signal remains constant, even if the absolute signals

fluctuate. This ratio is then used to accurately calculate the analyte's concentration.

Causality in Application:
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For Cholesterol Analysis: While deuterated cholesterol itself is an option, 5α-cholestane is a

common choice as an IS because it is a fully saturated sterane, making it highly stable and

less prone to degradation than cholesterol.[11] It behaves similarly to cholesterol during

extraction and chromatographic separation, making its deuterated form, 5α-Cholestane-d4, a

robust surrogate.[5][11]

For Fecal Sterol and Phytosterol Analysis: 5α-Cholestane-d4 has been successfully

employed as an internal standard for quantifying fecal sterols and plant-derived phytosterols

in various matrices.[5] Its non-biological origin in most samples ensures that the measured

signal is exclusively from the added standard.

PART 3: Experimental Workflow for Total
Cholesterol Quantification in Human Plasma
This section details a validated protocol for determining total cholesterol in a plasma sample

using gas chromatography-mass spectrometry (GC-MS) with 5α-Cholestane-d4 as the internal

standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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